Cas no 7329-50-2 (Phenol-2,4,6-d3)
Phenol-2,4,6-d3 structure
Product Name:Phenol-2,4,6-d3
Phenol-2,4,6-d3 Chemical and Physical Properties
Names and Identifiers
-
- Phen-2,4,6-d3-ol
- Phenol-2,4,6-d3
- Phenol-2,4,6-d3, 98 atom % D
- 2,4,6-Phenol-d3
- Phenol-2,4,6-d3,OD
- 7329-50-2
- D99569
- AKOS015913303
- 2,4,6-trideuteriophenol
- Phen-2,4,6-d3-ol; Phenol-2,4,6-d3; Phenol 2,4,6-D3; 2,4,6-Trideuteriophenol
-
- MDL: MFCD00084163
- Inchi: 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i1D,4D,5D
- InChI Key: ISWSIDIOOBJBQZ-NHPOFCFZSA-N
- SMILES: OC1C([2H])=CC([2H])=CC=1[2H]
Computed Properties
- Exact Mass: 100.0795
- Monoisotopic Mass: 97.060695048g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.105 g/mL at 25 °C
- Melting Point: 40-42 °C(lit.)
- Boiling Point: 182 °C(lit.)
- Flash Point: 79 °C
- PSA: 20.23
- Solubility: Not determined
Phenol-2,4,6-d3 Security Information
- Hazardous Material transportation number:UN 1671 6.1/PG 2
- Hazard Category Code: 23/24/25-34-48/20/21/22-68
- Safety Instruction: 24/25-26-28-36/37/39-45
-
Hazardous Material Identification:
Phenol-2,4,6-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P318004-10mg |
Phenol-2,4,6-d3 |
7329-50-2 | 10mg |
$ 198.00 | 2023-09-06 | ||
| TRC | P318004-100mg |
Phenol-2,4,6-d3 |
7329-50-2 | 100mg |
$ 1610.00 | 2023-09-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021940-250mg |
Phenol-2,4,6-d3,98% atom D |
7329-50-2 | 98% atom D | 250mg |
¥9810 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P55460-250mg |
2,4,6-trideuteriophenol |
7329-50-2 | 250mg |
¥9818.0 | 2021-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 490512-250MG |
Phenol-2,4,6-d3 |
7329-50-2 | 99% | 250mg |
¥6655.53 | 2023-12-05 | |
| A2B Chem LLC | AH13663-100mg |
PHENOL-2,4,6-D3,OD |
7329-50-2 | 100mg |
$421.00 | 2024-04-19 | ||
| A2B Chem LLC | AH13663-250mg |
PHENOL-2,4,6-D3,OD |
7329-50-2 | 250mg |
$680.00 | 2024-04-19 |
Phenol-2,4,6-d3 Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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